Cas no 6955-41-5 (3-Veratryl-4-Hexanone)

• Product Name: 3-Veratryl-4-Hexanone
• CAS No: 6955-41-5
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 523566
• Update Time: 2025-04-26

3-Veratryl-4-Hexanone Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]-
• 3-VERATRYL-4-HEXANONE
• 4-[(3,4-dimethoxyphenyl)methyl]hexan-3-one
• 4-(3,4-dimethoxybenzyl)hexan-3-one
• AC1L6NBE
• AC1Q2SG8
• AC1Q5GY6
• AR-1F6030
• CTK5D0422
• NSC66442
• 3-Veratryl-4-Hexanone

• Inchi： 1S/C15H22O3/c1-5-12(13(16)6-2)9-11-7-8-14(17-3)15(10-11)18-4/h7-8,10,12H,5-6,9H2,1-4H3
• InChI Key： FEBVQZQVURVXSV-UHFFFAOYSA-N
• SMILES： O=C(CC)C(CC)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8

Experimental Properties

• Density: 1
• Boiling Point: 343.2°C at 760 mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.489
• PSA: 35.53
• LogP: 3.25160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-Veratryl-4-Hexanone

Professional Introduction to 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]- (CAS No. 6955-41-5)

3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]-, with the CAS number 6955-41-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic ketones and has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]- consists of a hexanone backbone substituted with a dimethoxyphenylmethyl group at the 4-position. This particular arrangement imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of both methyl and methoxy groups enhances its versatility, allowing for further functionalization and modification.

In recent years, researchers have been exploring the applications of this compound in pharmaceutical development. Its aromatic ring system and ketone functionality make it a promising candidate for the synthesis of bioactive molecules. Specifically, the dimethoxyphenyl moiety has been shown to influence electronic properties and metabolic stability, which are crucial factors in drug design.

One of the most intriguing aspects of 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]- is its potential role in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit interesting pharmacological properties. For instance, modifications at the ketone group can lead to compounds with anti-inflammatory or antimicrobial effects. This has prompted further investigation into its role as a scaffold for drug discovery.

The synthesis of 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]- involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methodologies not only showcase the compound's complexity but also its feasibility for large-scale production.

In addition to pharmaceutical applications, this compound has found relevance in materials science. Its aromatic structure and functional groups make it suitable for developing novel polymers and coatings with enhanced thermal and chemical stability. Researchers are exploring its integration into advanced materials that could revolutionize industries ranging from electronics to construction.

The latest research on 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]- also highlights its role in environmental chemistry. Studies suggest that certain derivatives of this compound can act as efficient catalysts in organic transformations, reducing the need for harsher reagents and minimizing waste generation. This aligns with global efforts to promote sustainable chemistry practices.

Economic considerations also play a significant role in the industrial adoption of 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]-. The cost-effectiveness of its synthesis and potential high-value applications make it an attractive option for chemical manufacturers. As demand for specialized compounds grows, this compound is poised to become a key player in the chemical industry.

The future prospects for 3-Hexanone,4-[(3,4-dimethoxyphenyl)methyl]- are promising, with ongoing studies uncovering new possibilities for its use. Innovations in synthetic methodologies and expanded applications across multiple sectors suggest that this compound will continue to be a subject of intense research and development.